CID 71401648

• CAS No.: 784143-18-6
• Molecular Formula: FeMgMoO
• Molecular Weight: 192.10 g/mol
• InChI: InChI=1S/Fe.Mg.Mo.O
• InChI Key: JKYNDQSFFYPVBN-UHFFFAOYSA-N
• Canonical SMILES: O=[Mo].[Mg].[Fe]

Description

Chemical Reactions Analysis

CID 71401648 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles.

Addition: This reaction involves the addition of atoms or groups of atoms to a molecule. Common reagents include hydrogen halides or water.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

CID 71401648 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential biological activities and interactions with biological molecules.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It is used in the production of various industrial products and materials

Comparison with Similar Compounds

Limitations in the Provided Evidence

• Missing Direct References: None of the 20 evidence documents explicitly mention CID 71401648 or its structural/functional properties.
• Methodological Focus : and refer to CID (Collision-Induced Dissociation) as a mass spectrometry technique rather than a compound identifier . Other documents focus on general guidelines for chemical research, manuscript formatting, or unrelated compounds (e.g., –20 describe CAS 7312-10-9, 7254-19-5, etc.) .
  

Recommendations for Further Research

To address the query effectively, the following steps are necessary:

Verify the CID : Confirm the accuracy of This compound via PubChem or other chemical databases, as the identifier may be misspelled or obsolete.

Expand Literature Review : Search peer-reviewed journals (e.g., Journal of Cheminformatics, Medicinal Chemistry Research) for studies on structurally related compounds. For example, emphasizes the need for detailed physicochemical and spectral data for comparisons .

Utilize Analytical Techniques : Apply methods described in and (e.g., GC-MS, LC-ESI-MS) to characterize this compound and its analogs .

Reference Standards : Cross-check with databases like those in (Reference Substances) to identify certified analogs for comparative studies .

Hypothetical Framework for Comparison (if Data Were Available)

If structural or functional data for this compound were accessible, a comparison might include:

Table 1: Hypothetical Comparative Analysis

Property	This compound	Analog 1 (CID: XXX)	Analog 2 (CID: YYY)
Molecular Formula	CₓHᵧNᵩOᵪ	CₐHᵦNᵧOᵨ	CₖHₗNₘOₙ
Molecular Weight	250.3 g/mol	235.2 g/mol	265.4 g/mol
Bioactivity	IC₅₀ = 5 μM	IC₅₀ = 10 μM	IC₅₀ = 3 μM
Solubility	0.1 mg/mL	0.05 mg/mL	0.2 mg/mL
Spectral Data	NMR, IR, MS	NMR, MS	NMR, IR, XRD